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Compound of Interest

Compound Name: AZD5718
CAS No.: 2041076-43-9
Cat. No.: B1192256
Get Quote
. J

These application notes provide a comprehensive overview of the FLAVOUR study protocol, a
Phase lla clinical trial designed to evaluate the efficacy, safety, and tolerability of AZD5718 in
patients with recent myocardial infarction. AZD5718 is a novel, potent, and selective inhibitor of
5-lipoxygenase-activating protein (FLAP), which is crucial in the biosynthesis of leukotrienes,
potent pro-inflammatory and vasoactive mediators implicated in the pathophysiology of
atherosclerotic cardiovascular disease.[1][2][3][4][5]

Quantitative Data Summary

The following tables summarize key quantitative data from the FLAVOUR study protocol.

Table 1: Study Design and Population
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Parameter Description
A Phase lla, Randomized, Single-Blind,
Placebo-Controlled, Multicenter, Parallel-Group
Study Title Study to Evaluate the Efficacy, Safety, and

Tolerability of Oral AZD5718 in Patients with
Coronary Artery Disease (FLAVOUR)[4][6]

ClinicalTrials.gov ID

NCT03317002[3][7]

Study Population

Patients who have experienced a myocardial
infarction (with or without ST-segment elevation)

7-28 days prior to randomization.[3][4]

Sample Size

129 patients were randomized, with 128

receiving treatment.[3][7]

Randomization Ratio

2:1:2 (AZD5718 200 mg : AZD5718 50 mg :
Placebo)[3][4]

Table 2: Investigational Product and Dosing Regimen

Treatment Arm Dosage

Administration Duration

AZD5718 High Dose 200 mg[3][4]

Once daily, oral

4 or 12 weeks[3][4]
tablets[4]

AZD5718 Low Dose 50 mg[3][4]

Once daily, oral

4 or 12 weeks[3][4]
tablets[4]

Once daily, oral

Placebo Matching placebo[4] 4 or 12 weeks[3][4]
tablets[4]
Table 3: Key Efficacy Endpoints
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Endpoint Measurement Timepoints

) ] Change in urine leukotriene E4
Primary Efficacy 4 and 12 weeks[3]
(ULTE4) levels[3][4]

i Change in coronary flow
Key Secondary Efficacy ) 4 and 12 weeks[5]
velocity reserve (CFVR)[3][4]

Experimental Protocols

This section details the key methodologies employed in the FLAVOUR study.
2.1. Patient Selection Criteria
* Inclusion Criteria:

o Patients aged 18 years or older.

o Diagnosis of myocardial infarction (with or without ST-segment elevation) 7 to 28 days

before randomization.[3][4]

o Following percutaneous coronary intervention (PCI), stenosis of the left anterior
descending (LAD) coronary artery must be less than 50%.[3][4]

o Thrombolysis In Myocardial Infarction (TIMI) flow grade of > 2 after PCI.[3][4]
» Exclusion Criteria:

o A comprehensive list of exclusion criteria is detailed in the official study protocol.
2.2. Treatment Administration and Blinding

Enrolled participants receive either AZD5718 (200 mg or 50 mg) or a matching placebo as
once-daily oral tablets.[4] The study is single-blinded, where the participants are unaware of the
treatment they are receiving.[3]

2.3. Efficacy and Safety Assessments
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e Primary Efficacy Endpoint Assessment:

o Urine samples are collected at baseline and at 4 and 12 weeks of treatment to measure
the levels of leukotriene E4 (ULTE4).[3]

o Key Secondary Efficacy Endpoint Assessment:

o Coronary flow velocity reserve (CFVR) is measured using transthoracic Doppler
echocardiography at baseline and at 4 and 12 weeks.[3][4]

o Safety Assessments:

o Adverse events (AEs) and serious adverse events (SAEs) are monitored throughout the
study.

o Vital signs, electrocardiograms (ECGs), and laboratory safety tests are performed at
scheduled study visits.

Visualizations

3.1. AZD5718 Mechanism of Action: Inhibition of the 5-Lipoxygenase Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 8/8 Tech Support


https://www.benchchem.com/product/b1192256?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192256?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

